1-(2-Methylpropane-2-sulfonyl)piperidin-4-amine hydrochloride

• IUPAC Name: 1-tert-butylsulfonylpiperidin-4-amine;hydrochloride
• InChI: InChI=1S/C9H20N2O2S.ClH/c1-9(2,3)14(12,13)11-6-4-8(10)5-7-11;/h8H,4-7,10H2,1-3H3;1H
• InChI Key: UNOOGPIQLBTLOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)N1CCC(CC1)N.Cl
• Molecular Formula: C9H21ClN2O2S
• Molecular Weight: 256.79 g/mol
• CAS No.: 1795507-71-9

Description

1-(2-Methylpropane-2-sulfonyl)piperidin-4-amine hydrochloride is a chemical compound with the CAS Number: 1795507-71-9. It has a molecular weight of 256.8. This compound is a versatile chemical used in various scientific research and offers potential applications in drug development, organic synthesis, and medicinal chemistry due to its unique structural properties and reactivity.

Molecular Structure Analysis

The IUPAC name of the compound is 1-(tert-butylsulfonyl)piperidin-4-amine hydrochloride. The InChI code is 1S/C9H20N2O2S.ClH/c1-9(2,3)14(12,13)11-6-4-8(10)5-7-11;/h8H,4-7,10H2,1-3H3;1H.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature.

Scientific Research Applications

Chemical Synthesis and Methodologies

• Nucleophile-Promoted Cyclizations : Research on related compounds, such as in the synthesis of (E)-1-benzyl-3-(1-iodoethylidene)piperidine, highlights nucleophile-promoted alkyne-iminium ion cyclizations. These methodologies involve steps like alkylation, annulation, and cyclization, demonstrating the compound's utility in complex organic synthesis processes (Arnold et al., 2003).

• Anticancer Agent Synthesis : A study synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. This work illustrates the compound's potential in creating new chemotherapeutic options (Rehman et al., 2018).

• Antimicrobial Activity : Synthesized 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives were investigated for antimicrobial efficacy against pathogens affecting Lycopersicon esculentum, revealing the compound's application in agriculture and antimicrobial research (Vinaya et al., 2009).

Biomedical Applications

• Alzheimer’s Disease Treatment : Research focused on synthesizing new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidates for Alzheimer’s disease treatment, highlighting the relevance of similar compounds in neurodegenerative disease research (Rehman et al., 2018).

• Anion Exchange Membranes : A novel bisphenol monomer bearing a cyclic tertiary amine was synthesized for use in anion exchange membranes (AEMs), showing the compound's application in improving water treatment technologies (Wang et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.